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Compound of Interest

Compound Name: Bithionol sulfoxide

Cat. No.: B1214733

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bithionol sulfoxide, the sulfoxide metabolite of bithionol, is a potent anthelmintic agent with a
significant spectrum of activity against various parasitic helminths. This technical guide
provides a comprehensive overview of its efficacy, mechanism of action, and the experimental
methodologies used to evaluate its anthelmintic properties. The information is intended to serve
as a valuable resource for researchers and professionals involved in the discovery and
development of novel anthelmintic drugs.

Anthelmintic Activity Spectrum

Bithionol sulfoxide has demonstrated considerable efficacy against a range of trematodes
and cestodes, with some activity also reported against certain nematodes. Its primary
applications are in veterinary medicine, particularly for the treatment of parasitic infections in
ruminants.

Trematode (Fluke) Activity

Bithionol and its sulfoxide derivative are highly effective against various species of liver and
rumen flukes.

Cestode (Tapeworm) Activity
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The compound has shown marked efficacy in the treatment of infections caused by several
species of tapeworms.

Nematode (Roundworm) Activity

While its primary activity is against flatworms, bithionol sulfoxide has also been reported to
be effective against certain gastrointestinal nematodes.

Quantitative Efficacy Data

The following table summarizes the available quantitative data on the anthelmintic activity of
bithionol and bithionol sulfoxide. It is important to note that specific EC50 and IC50 values for
bithionol sulfoxide are not extensively reported in the public domain, reflecting a potential
area for further research.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1214733?utm_src=pdf-body
https://www.benchchem.com/product/b1214733?utm_src=pdf-body
https://www.benchchem.com/product/b1214733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. Dosage/C _
Parasite Drug _ Efficacy
) Host oncentrati ] Result Reference
Species Form Metric
on
Induces
Fasciola o >1.0 In vitro rapid
) - Bithionol . ) [1]
hepatica pg/mL motility spastic
paralysis
40-50
o o _ 100%
Fascioloide Bithionol mg/kg In vivo )
Cattle ) ) effectivene
S magna sulfoxide body reduction
ss
weight
Most
effective
Rumen Bithionol In vivo among
Cattle _ 90 mg/kg ,
flukes sulfoxide efficacy tested
anthelminti
(3
o 100 mg/lb )
Moniezia o In vivo Complete
Lamb Bithionol body [2]
expansa ) removal removal
weight
100 mg/lb ]
] Dogs and o In vivo Complete
Taenia spp. Bithionol body
Cats ) removal removal
weight
_ IC50
Ascaris
o o (NADH-
lumbricoide - Bithionol 18+ 2 uyM - [3]
fumarate
S suum
reductase)

Mechanism of Action

The anthelmintic effect of bithionol and its sulfoxide is multifactorial, primarily involving the

disruption of the parasite's neuromuscular system and energy metabolism.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://pubmed.ncbi.nlm.nih.gov/6723893/
https://www.cabidigitallibrary.org/doi/full/10.5555/19612200151
https://www.cabidigitallibrary.org/doi/full/10.5555/19612200151
https://pubmed.ncbi.nlm.nih.gov/8229665/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Interference with Neuromuscular Function

Bithionol induces a rapid spastic paralysis in flukes, suggesting a direct effect on their
neuromuscular transmission[1]. This action likely involves the disruption of ion channel function
or neurotransmitter regulation, leading to uncontrolled muscle contraction and subsequent

paralysis of the parasite.

Disruption of Energy Metabolism

A key biochemical target of bithionol is the parasite's energy production pathway. It has been
shown to inhibit the NADH-fumarate reductase enzyme system in Ascaris lumbricoides suum,
with an IC50 value of 18 + 2 uM[3]. This enzyme is crucial for anaerobic respiration in many
helminths. By inhibiting this enzyme, bithionol disrupts the electron transport chain and ATP
synthesis, leading to energy depletion and death of the parasite. This mechanism is analogous
to the uncoupling of oxidative phosphorylation observed with other salicylanilides and
substituted phenols, which are potent fasciolicides[4][5].
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Energy Metabolism Disruption

Parasite Mitochondrion }——| Electron Transport Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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